Cas no 770-09-2 (benzyltrimethylsilane)

benzyltrimethylsilane structure

Product Name:benzyltrimethylsilane

CAS No:770-09-2

Molecular Formula:C₁₀H₁₆Si

Molecular Weight:164.31954

MDL:MFCD00039796

CID:83052

PubChem ID:69862

benzyltrimethylsilane Properties

Names and Identifiers

- benzyltrimethylsilane
- benzyl(trimethyl)silane
- α-Trimethylsilyltoluene
- Trimethylsilylmethylbenzene
- MRIWRLGWLMRJIW-UHFFFAOYSA-N
- EINECS 212-218-5
- ghl.PD_Mitscher_leg0.1022
- S01050
- Silane, trimethyl(phenylmethyl)-
- Q63409752
- .alpha.-Trimethylsilyltoluene
- ((TRIMETHYLSILYL)METHYL)BENZENE
- EN300-136899
- UNII-HFX8B6Q8WC
- NSC 107
- Silane, benzyltrimethyl-
- C10H16Si
- B1856
- ?BENZYLTRIMETHYLSILANE
- alpha-Trimethylsilyltoluene
- Trimethylbenzylsilane
- Benzyltrimethylsilane, 99%
- SY047588
- (Trimethylsilyl)phenylmethane
- 770-09-2
- trimethyl(phenylmethyl)silane
- benzyl-trimethyl-silane
- Benzene, ((trimethylsilyl)methyl)-
- NSC107
- DTXSID5061116
- NS00041719
- NSC-107
- HFX8B6Q8WC
- MFCD00039796
- FT-0622869
- AS-2177
- AKOS015839032
- D78099
- CS-0158139
- DB-056170
- +Expand
- MDL： MFCD00039796
- InChIKey： MRIWRLGWLMRJIW-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H16Si/c1-11(2,3)9-10-7-5-4-6-8-10/h4-8H,9H2,1-3H3
- SMILES： C[Si](C)(C)CC1=CC=CC=C1
- BRN： 1928113

Computed Properties

Exact Mass: 164.10200
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 2
Monoisotopic Mass: 164.102
Heavy Atom Count: 11
Complexity: 107
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0A^2

Experimental Properties

LogP: 3.37290
PSA: 0.00000
Refractive Index: n20/D 1.493(lit.)
Water Partition Coefficient: Insoluble in water.
Boiling Point: 191°C(lit.)
Flash Point: 57 ºC
Color/Form: Transparent colorless liquid
Density: 0.863

benzyltrimethylsilane Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0034Z7-250mg	Benzyltrimethylsilane	770-09-2	96%	250mg	$4.00	2024-04-21
A2B Chem LLC	AB45619-250mg	Benzyltrimethylsilane	770-09-2	96%	250mg	$4.00	2024-04-19
abcr	AB110827-5 ml	Benzyltrimethylsilane, 96%; .	770-09-2	96%	5 ml	€64.30	2024-04-16
AK Scientific	AMTSi018-1mL	Benzyltrimethylsilane	770-09-2	97%	1ml	$10	2023-09-16
Ambeed	A743996-250mg	Benzyltrimethylsilane	770-09-2	96%	250mg	$5.0
Apollo Scientific	OR303372-10g	Benzyltrimethylsilane	770-09-2		10g	£76.00	2023-09-01
Enamine	EN300-136899-0.05g	benzyltrimethylsilane	770-09-2	95%	0.05g	$19.0
eNovation Chemicals LLC	D757955-100g	Benzyltrimethylsilane	770-09-2	96%	100g	$315	2022-09-08
Fluorochem	S01050-5ml	Benzyltrimethylsilane	770-09-2	>96.0%(GC)	5ml	￡34.00	2022-02-28
Key Organics Ltd	AS-2177-0.5G	benzyltrimethylsilane	770-09-2	>95%	0.5g	£5.00	2023-09-08

benzyltrimethylsilane Synthesis

benzyltrimethylsilane Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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SHANG HAI LI CHEN SHANG MAO Co., Ltd.

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(CAS:770-09-2)

MR./MRS.:XU NV SHI

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Email:1986399151@qq.com

benzyltrimethylsilane Related Literature

1. Exploring benzylic gem-C(sp3)–boron–silicon and boron–tin centers as a synthetic platform

Wei W. Chen,Nahiane Pipaon Fernández,Marta Díaz Baranda,Anton Cunillera,Laura G. Rodríguez,Alexandr Shafir,Ana B. Cuenca Chem. Sci. 2021 12 10514
2. Use of arene 1,3-substituents to control cyclopropane ring formation during meta photocycloaddition of ethenes to the benzene ring

David M. Amey,Andrew Gilbert,Damian T. Jones J. Chem. Soc. Perkin Trans. 2 1998 213
3. Use of arene 1,3-substituents to control cyclopropane ring formation during meta photocycloaddition of ethenes to the benzene ring

David M. Amey,Andrew Gilbert,Damian T. Jones J. Chem. Soc. Perkin Trans. 2 1998 213
4. Reversal of reaction type selectivity by Lewis acid coordination: the ortho photocycloaddition of 1- and 2-naphthaldehyde

Simone Stegbauer,Noah Jeremias,Christian Jandl,Thorsten Bach Chem. Sci. 2019 10 8566
5. Photocatalytic activation of pyridine for addition reactions: an unconventional reaction feature between a photo-induced hole and electron on TiO2

Dongge Ma,Yan Yan,Hongwei Ji,Chuncheng Chen,Jincai Zhao Chem. Commun. 2015 51 17451
6. Photochemical processes of benzyltrimethylsilane at 77 K remarkable solvent effects and reaction mechanism

Hiroshi Hiratsuka,Yukihiro Kadokura,Hiroyuki Chida,Miéko Tanaka,Satoshi Kobayashi,Tetsuo Okutsu,Makoto Oba,Kozaburo Nishiyama J. Chem. Soc. Faraday Trans. 1996 92 3035
7. TiO2 photocatalysis for C–C bond formation

Dongge Ma,Anan Liu,Shuhong Li,Chichong Lu,Chuncheng Chen Catal. Sci. Technol. 2018 8 2030
8. Metal-, photocatalyst-, and light-free late-stage C–H alkylation of N-heteroarenes with organotrimethylsilanes using persulfate as a stoichiometric oxidant

Jianyang Dong,Xiaochen Wang,Zhen Wang,Hongjian Song,Yuxiu Liu,Qingmin Wang Org. Chem. Front. 2019 6 2902
9. Organosilicon compounds. Part XI. The alkali-catalysed cleavage of substitute benzyltrimethylsilanes

C. Eaborn,S. H. Parker J. Chem. Soc. 1955 126
10. Free electron transfer mirrors rotational conformers of substituted aromatics: Reaction of benzyltrimethylsilanes with n-butyl chloride parent radical cations

Ortwin Brede,Ralf Hermann,Sergej Naumov,Antonios K. Zarkadis,Gerasimos P. Perdikomatis,Michael G. Siskos Phys. Chem. Chem. Phys. 2004 6 2267

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